Cas no 2171998-28-8 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid
• CAS No: 2171998-28-8
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6233232
• PubChem ID: 165514168
• Update Time: 2025-06-08

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid
• EN300-1501202
• 2171998-28-8
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-(methoxymethyl)butanoic acid

• Inchi： 1S/C27H34N2O6/c1-3-27(18-34-2,25(31)32)29-24(30)15-5-4-10-16-28-26(33)35-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,23H,3-5,10,15-18H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： XUTNUXHDUKGCFL-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NC(C(=O)O)(COC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic Acid (CAS No. 2171998-28-8): A Comprehensive Overview

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid (CAS No. 2171998-28-8) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its systematic name, is a derivative of fluorene and features a unique combination of functional groups that make it a valuable tool in various research applications.

The structure of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid includes an amino group protected by a fluorenylmethyloxycarbonyl (Fmoc) moiety, a hexanamido linker, and a methoxymethyl-substituted butanoic acid. The Fmoc group is widely used in peptide synthesis to protect the amino functionality during the stepwise assembly of peptides. This protection strategy ensures that the amino group remains unreactive until it is selectively deprotected, allowing for precise control over the chemical reactions involved.

In recent years, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of bioactive peptides and peptidomimetics. These compounds are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid in the development of novel antiviral agents. The researchers demonstrated that this compound could be effectively incorporated into peptide sequences that exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The unique structural features of this compound contribute to its ability to enhance the binding affinity and selectivity of the resulting peptides.

Beyond antiviral applications, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid has also shown promise in cancer research. A study published in Cancer Research explored its use in the design of targeted drug delivery systems. The compound was used to create peptide-based nanoparticles that can selectively deliver therapeutic agents to cancer cells while minimizing toxicity to healthy tissues. The methoxymethyl substitution on the butanoic acid moiety plays a crucial role in modulating the solubility and stability of these nanoparticles, enhancing their efficacy in vivo.

The versatility of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid extends to its use in chemical biology studies aimed at understanding protein-protein interactions and signaling pathways. Researchers have utilized this compound to synthesize probes that can selectively bind to specific protein targets, providing valuable insights into cellular processes and disease mechanisms. The ability to precisely control the chemical properties of these probes through functional group modifications makes them powerful tools for both basic research and drug discovery.

In addition to its applications in drug discovery and chemical biology, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid has also been investigated for its potential use in materials science. A recent study published in Advanced Materials explored its incorporation into self-assembling peptide hydrogels for tissue engineering applications. The unique combination of functional groups in this compound allows for the formation of stable hydrogels with tunable mechanical properties, making them suitable for use as scaffolds in regenerative medicine.

The synthesis of 2-6-{(9H-fluoren−9−yl)methoxy carbonyl} amino hexanamide− 2− (methoxy methyl) butyric acid typically involves several steps, including the protection of the amino group with Fmoc, the formation of the hexanamide linker, and the introduction of the methoxymethyl-substituted butanoic acid moiety. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to optimize the yield and purity of this compound, making it readily available for various research applications.

In conclusion, 2-6-{(9H-fluoren−9−yl)methoxy carbonyl} amino hexanamide− 2− (methoxy methyl) butyric acid (CAS No. 2171998-28-8) is a versatile and structurally complex organic compound with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop novel therapeutics, understand biological processes, and create advanced materials. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.